Cas no 38963-91-6 (4-(6-methyl-4-oxoheptan-2-yl)cyclohexanecarboxylic acid)

• Product Name: 4-(6-methyl-4-oxoheptan-2-yl)cyclohexanecarboxylic acid
• CAS No: 38963-91-6
• MF: C₁₅H₂₆O₃
• MW: 254.365145206451
• CID: 1495170
• PubChem ID: 38192
• Update Time: 2025-04-21

4-(6-methyl-4-oxoheptan-2-yl)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-methyl-4-oxoheptan-2-yl)cyclohexanecarboxylic acid
• 4β-(1,5-Dimethyl-3-oxohexyl)cyclohexane-1β-carboxylic acid
• 4-(6-methyl-4-oxoheptan-2-yl)cyclohexane-1-carboxylic acid
• 38963-91-6
• SJHMVTADTZCIMQ-UHFFFAOYSA-N
• cis-Dihydrotodomatuic Acid
• DTXSID00959807

• Inchi： 1S/C15H26O3/c1-10(2)8-14(16)9-11(3)12-4-6-13(7-5-12)15(17)18/h10-13H,4-9H2,1-3H3,(H,17,18)
• InChI Key： SJHMVTADTZCIMQ-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C(C)CC(CC(C)C)=O)CC1)=O

Computed Properties

• Exact Mass: 254.18828
• Monoisotopic Mass: 254.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37